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Compound of Interest

Compound Name:

4-

(CHLOROMETHYL)PIPERIDINE

HYDROCHLORIDE

Cat. No.: B157253 Get Quote

Technical Guide: 4-(Chloromethyl)piperidine
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(chloromethyl)piperidine
hydrochloride, a key building block in synthetic chemistry, with a particular focus on its

structure, properties, and applications in drug discovery and development.

Chemical Structure and IUPAC Name
4-(Chloromethyl)piperidine hydrochloride is a piperidine derivative characterized by a

chloromethyl group at the 4-position of the piperidine ring. The hydrochloride salt form

enhances its stability and solubility in aqueous solutions.

IUPAC Name: 4-(chloromethyl)piperidine;hydrochloride

Chemical Structure:

Caption: Chemical structure of 4-(chloromethyl)piperidine hydrochloride.
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Physicochemical Properties
A summary of the key quantitative data for 4-(chloromethyl)piperidine hydrochloride (CAS

No: 1822-61-3) is presented in the table below.

Property Value Reference

Molecular Formula C₆H₁₂ClN·HCl N/A

Molecular Weight 170.08 g/mol [1]

Melting Point 128-130 °C [1][2]

Boiling Point 189.5 °C at 760 mmHg [3]

Density 0.99 g/cm³ [3]

Appearance Light brown to brown solid [2]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 4-
(chloromethyl)piperidine hydrochloride is not readily available in the searched literature, a

general synthetic approach can be inferred from the synthesis of analogous compounds. A

plausible method involves the chlorination of 4-(hydroxymethyl)piperidine.
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Caption: General workflow for the synthesis of 4-(chloromethyl)piperidine hydrochloride.

Note: The direct reaction of 4-(hydroxymethyl)piperidine with a chlorinating agent like thionyl

chloride (SOCl₂) in an inert solvent is a common method for converting primary alcohols to their

corresponding alkyl chlorides. The hydrochloride salt is typically formed in situ or during

workup.

Applications in Drug Development
4-(Chloromethyl)piperidine hydrochloride serves as a valuable building block in the

synthesis of more complex molecules, particularly in the development of novel therapeutic

agents. One notable application is its use as a reagent in the synthesis of N-type calcium

channel blockers.[4]

Role in the Synthesis of N-type Calcium Channel
Blockers
N-type (Cav2.2) voltage-gated calcium channels are predominantly found in the nervous

system and play a crucial role in neurotransmitter release and pain signaling.[2] Blockers of

these channels are of significant interest for the treatment of chronic pain.[5] 4-
(Chloromethyl)piperidine hydrochloride can be utilized to introduce the 4-piperidylmethyl

moiety into a target molecule, a common structural feature in some N-type calcium channel

blockers.
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Caption: Role of 4-(chloromethyl)piperidine hydrochloride in synthesizing N-type calcium

channel blockers.
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N-type Calcium Channel Signaling Pathway
The mechanism of action of N-type calcium channel blockers involves the inhibition of calcium

influx into presynaptic nerve terminals. This reduction in intracellular calcium concentration

subsequently decreases the release of neurotransmitters, such as glutamate and substance P,

which are involved in the transmission of pain signals.

Simplified Signaling Pathway:
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Caption: Simplified signaling pathway of N-type calcium channels and the inhibitory action of

blockers.

Conclusion
4-(Chloromethyl)piperidine hydrochloride is a versatile chemical intermediate with

significant potential in the field of drug discovery. Its utility as a precursor for the synthesis of N-

type calcium channel blockers highlights its importance for researchers and scientists working

on the development of novel analgesics and other therapeutics targeting the nervous system.

Further exploration of its reactivity and applications is warranted to fully exploit its potential in

medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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